Cas no 36913-17-4 (3'N-Ac,3'N-Me,2',5'-di-Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine)

• Product Name: 3'N-Ac,3'N-Me,2',5'-di-Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine
• CAS No: 36913-17-4
• MF: C₁₉H₂₄N₆O₃
• MW: 384.432263374329
• CID: 2063049
• PubChem ID: 102428352
• Update Time: 2025-04-21

3'N-Ac,3'N-Me,2',5'-di-Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 3'N-Ac,3'N-Me,2',5'-di-Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine Ac,6N-benzoyl-3'-Amino-3'-deoxyadenosine
• 3'-benzylamino-N6,N6-dimethyl-3'-deoxy-adenosine
• (2R,3R,4S,5S)-4-(benzylamino)-2-(6-(dimethylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3-ol
• 36913-17-4

• Inchi： 1S/C19H24N6O3/c1-24(2)17-15-18(22-10-21-17)25(11-23-15)19-16(27)14(13(9-26)28-19)20-8-12-6-4-3-5-7-12/h3-7,10-11,13-14,16,19-20,26-27H,8-9H2,1-2H3/t13-,14-,16-,19-/m1/s1
• InChI Key： JHGOUDJCYOKEKX-NPNMTCQASA-N
• SMILES： O1[C@H]([C@@H]([C@@H]([C@H]1CO)NCC1C=CC=CC=1)O)N1C=NC2C(=NC=NC1=2)N(C)C

Computed Properties

• Exact Mass: 384.191
• Monoisotopic Mass: 384.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109A^2